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Compound of Interest

Compound Name: TCO-PEG8-amine

Cat. No.: B15542660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the utility of TCO-PEG8-amine as a critical reagent in

copper-free click chemistry. We delve into its chemical properties, reaction kinetics, and provide

detailed experimental protocols for its application in bioconjugation, cellular imaging, and the

development of targeted therapeutics such as antibody-drug conjugates (ADCs).

Introduction to TCO-PEG8-amine and Copper-Free
Click Chemistry
TCO-PEG8-amine is a heterobifunctional linker molecule that plays a pivotal role in the field of

bioorthogonal chemistry.[1] It features a highly reactive trans-cyclooctene (TCO) group and a

primary amine, separated by an 8-unit polyethylene glycol (PEG) spacer. The TCO moiety is

the reactive partner in the inverse-electron demand Diels-Alder (IEDDA) cycloaddition, a

cornerstone of copper-free click chemistry, which it undergoes with a tetrazine partner.[2][3]

This reaction is prized for its exceptionally fast kinetics and high specificity, allowing for the

rapid and efficient formation of stable covalent bonds in complex biological environments

without the need for cytotoxic copper catalysts.[4][5]

The primary amine functionality of TCO-PEG8-amine provides a versatile handle for

conjugation to a wide array of biomolecules and surfaces. It can readily react with activated

esters (like NHS esters) or with carboxylic acids in the presence of coupling agents such as

EDC and NHS to form stable amide bonds.[6] The hydrophilic PEG8 spacer enhances the
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aqueous solubility of the molecule and its conjugates, reduces steric hindrance, and can

minimize non-specific interactions.[7]

Physicochemical Properties and Reaction Kinetics
A comprehensive understanding of the physicochemical properties and reaction kinetics of

TCO-PEG8-amine is essential for its effective application.

Physicochemical Data
The following table summarizes the key physicochemical properties of TCO-PEG8-amine.

Property Value Source(s)

Molecular Formula C27H52N2O10 [6]

Molecular Weight 564.7 g/mol [6]

Purity Typically ≥95% or ≥98% [6]

Solubility DMSO, DMF, DCM [6]

Storage Conditions
-20°C, protected from light and

moisture
[6]

It is important to note that TCO compounds have a finite shelf-life as they can isomerize to the

less reactive cis-cyclooctene (CCO) form. Therefore, long-term storage is not recommended.[6]

Reaction Kinetics
The IEDDA reaction between TCO and tetrazine derivatives is characterized by second-order

rate constants that are among the fastest known in bioorthogonal chemistry.[8] While the exact

rate constant is dependent on the specific tetrazine structure and reaction conditions, values

are typically in the range of 10³ to 10⁶ M⁻¹s⁻¹.[9] For the reaction of a TCO-PEG4 linker with

3,6-diphenyl-1,2,4,5-tetrazine in an aqueous environment, a second-order rate constant has

been reported, which can serve as a valuable reference point.
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Reactants
Second-Order Rate
Constant (k₂)

Conditions Source(s)

TCO-PEG4 with 3,6-

diphenyl-1,2,4,5-

tetrazine

~2000 M⁻¹s⁻¹ 9:1 Methanol/Water [7][10]

The rapid kinetics of this reaction allow for efficient labeling and conjugation at low

concentrations, which is a significant advantage in biological systems where reactants may be

present in nanomolar to micromolar amounts.

Experimental Protocols
This section provides detailed protocols for the conjugation of TCO-PEG8-amine to

biomolecules containing either activated esters or carboxylic acids.

Protocol 1: Conjugation of TCO-PEG8-amine to a Protein
with an Activated NHS Ester
This protocol describes the reaction of the primary amine on TCO-PEG8-amine with an N-

hydroxysuccinimide (NHS) ester-functionalized protein.

Materials:

Protein-NHS ester conjugate in an amine-free buffer (e.g., PBS, pH 7.4)

TCO-PEG8-amine

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Desalting column (e.g., Sephadex G-25)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:
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Protein Preparation: Dissolve the protein-NHS ester in an amine-free buffer (e.g., PBS, pH

7.4) at a concentration of 1-10 mg/mL. Ensure the buffer does not contain primary amines

(e.g., Tris or glycine) as they will compete with the reaction.

TCO-PEG8-amine Stock Solution: Immediately before use, dissolve TCO-PEG8-amine in

anhydrous DMF or DMSO to a concentration of 10-20 mM.

Labeling Reaction: Add a 5-20 fold molar excess of the TCO-PEG8-amine stock solution to

the protein solution. The optimal molar ratio may need to be determined empirically for each

protein.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle

mixing.

Quenching (Optional): To stop the reaction, add the quenching buffer to a final concentration

of 50-100 mM and incubate for 15-30 minutes at room temperature.

Purification: Remove the excess, unreacted TCO-PEG8-amine using a desalting column

equilibrated with the desired storage buffer (e.g., PBS).

Characterization: Determine the degree of labeling (DOL) by mass spectrometry (MALDI-

TOF or ESI-MS) by comparing the mass of the labeled and unlabeled protein.

Protocol 2: Conjugation of TCO-PEG8-amine to a
Carboxylated Biomolecule using EDC/NHS Chemistry
This protocol outlines the two-step carbodiimide-mediated coupling of the primary amine on

TCO-PEG8-amine to a biomolecule containing carboxylic acid groups.[11][12]

Materials:

Biomolecule with carboxylic acid groups (e.g., protein, peptide, or carboxylated surface)

TCO-PEG8-amine

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
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N-hydroxysuccinimide (NHS) or Sulfo-NHS

Activation Buffer: 0.1 M MES, pH 4.5-6.0[13]

Coupling Buffer: PBS, pH 7.2-8.0[13]

Quenching Solution: 1 M Tris-HCl or hydroxylamine, pH 8.5

Desalting column

Procedure:

Biomolecule Preparation: Dissolve the carboxylated biomolecule in Activation Buffer.

Activation of Carboxylic Acids:

Add EDC to the biomolecule solution to a final concentration of 2-10 mM.

Immediately add NHS (or Sulfo-NHS) to a final concentration of 5-20 mM.

Incubate for 15-30 minutes at room temperature.[1]

Conjugation to TCO-PEG8-amine:

Add a 10-50 fold molar excess of TCO-PEG8-amine (dissolved in a small amount of

DMSO or DMF if necessary) to the activated biomolecule solution.

Adjust the pH of the reaction mixture to 7.2-8.0 using the Coupling Buffer.

Incubate for 2 hours at room temperature with gentle mixing.[14]

Quenching: Add the Quenching Solution to a final concentration of 10-50 mM and incubate

for 15 minutes to quench any unreacted NHS esters.

Purification: Purify the TCO-labeled biomolecule conjugate using a desalting column or

dialysis to remove excess reagents.

Applications and Workflows
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The unique properties of TCO-PEG8-amine make it a valuable tool in a variety of applications,

from fundamental research to the development of novel therapeutics.

Antibody-Drug Conjugate (ADC) Development
TCO-PEG8-amine can be used to attach a TCO moiety to a monoclonal antibody (mAb) via its

amine group reacting with an activated ester on the antibody or through EDC/NHS coupling to

the antibody's carboxyl groups. The resulting TCO-functionalized mAb can then be conjugated

to a tetrazine-modified cytotoxic drug. This site-specific conjugation approach allows for the

creation of more homogeneous ADCs with a defined drug-to-antibody ratio (DAR).

Antibody Preparation

Linker Conjugation

Drug-Linker Preparation

Final ADC Assembly
Monoclonal
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ADC Development Workflow

Pretargeted Radioimmunotherapy (PRIT)
In PRIT, a TCO-modified antibody is first administered and allowed to accumulate at the tumor

site while clearing from circulation. Subsequently, a tetrazine-labeled radiopharmaceutical is

administered, which rapidly "clicks" with the TCO-antibody at the tumor, delivering a high dose
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of radiation specifically to the cancerous tissue.[15][16] This approach minimizes off-target

radiation exposure.

Step 1: Antibody Administration

Step 2: Radiopharmaceutical Administration

Step 3: In Vivo Click Reaction

Step 4: Therapeutic Effect & Clearance
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Pretargeted Radioimmunotherapy Workflow

Cellular Imaging and Bioconjugation
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TCO-PEG8-amine is a valuable tool for labeling cells and other biological entities for imaging

and analysis. For instance, a biomolecule of interest can be functionalized with a TCO group

using TCO-PEG8-amine. The TCO-labeled biomolecule can then be introduced to cells and

subsequently visualized by treatment with a tetrazine-fluorophore conjugate. The rapid and

specific nature of the click reaction allows for efficient labeling in living systems.

Biomolecule Modification

Cellular Labeling & Imaging
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Cellular Imaging Workflow

Conclusion
TCO-PEG8-amine is a powerful and versatile reagent for copper-free click chemistry, enabling

rapid and specific bioconjugation in a variety of contexts. Its heterobifunctional nature,

combined with the favorable properties of the PEG spacer, makes it an invaluable tool for

researchers in drug development, diagnostics, and fundamental biology. The detailed protocols

and workflows provided in this guide serve as a starting point for the successful application of

TCO-PEG8-amine in your research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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